Cas no 1100750-74-0 (Methyl 2-[2-(benzyloxycarbonylamino)-(1,3-D6-propan)-2-yl]-5-hydroxy-1-(methyl-D3)-6-oxo-1,6-dihydropyrimidine-4-carboxylate)

• Product Name: Methyl 2-[2-(benzyloxycarbonylamino)-(1,3-D6-propan)-2-yl]-5-hydroxy-1-(methyl-D3)-6-oxo-1,6-dihydropyrimidine-4-carboxylate
• CAS No: 1100750-74-0
• MF: C₁₈H₂₁N₃O₆
• MW: 375.375844717026
• CID: 860139
• Update Time: 2023-11-19

Methyl 2-[2-(benzyloxycarbonylamino)-(1,3-D6-propan)-2-yl]-5-hydroxy-1-(methyl-D3)-6-oxo-1,6-dihydropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[2-(benzyloxycarbonylamino)-(1,3-D6-propan)-2-yl]-5-hydroxy-1-(methyl-D3)-6-oxo-1,6-dihydropyrimidine-4-carboxylate
• Methyl 2-(2-(((benzyloxy)carbonyl)amino)propan-2-yl)-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate
• 1,6-DIHYDRO-5-HYDROXY-1-METHYL-2-[1-METHYL-1-[[(PHENYLMETHOXY)CARBONYL]AMINO]ETHYL]-6-OXO-4-PYRIMIDINECARBOXYLIC ACID METHYL ESTER
• methyl 5-hydroxy-1-methyl-6-oxo-2-[2-(phenylmethoxycarbonylamino)propan-2-yl]pyrimidine-4-carboxylate
• 1,6-dihydro-5-hydroxy-1-methyl-2-(1-methyl-1-(((phenylmethoxy)carbonyl)amino)ethyl)-6-oxo-4-pyrimidinecarboxylic acid methy
• CID 54690598
• RTG5

• Inchi： 1S/C18H21N3O6/c1-18(2,20-17(25)27-10-11-8-6-5-7-9-11)16-19-12(15(24)26-4)13(22)14(23)21(16)3/h5-9,22H,10H2,1-4H3,(H,20,25)
• InChI Key： SNDXNBICJATRDW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C)(C)C1=NC(C(=O)OC)=C(C(N1C)=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 677
• Topological Polar Surface Area: 118